![molecular formula C14H14BrNO4 B5914126 ethyl 2-(4-bromophenyl)-4-hydroxy-1-methyl-5-oxo-2,5-dihydro-1H-pyrrole-3-carboxylate](/img/structure/B5914126.png)
ethyl 2-(4-bromophenyl)-4-hydroxy-1-methyl-5-oxo-2,5-dihydro-1H-pyrrole-3-carboxylate
Overview
Description
Ethyl 2-(4-bromophenyl)-4-hydroxy-1-methyl-5-oxo-2,5-dihydro-1H-pyrrole-3-carboxylate is a useful research compound. Its molecular formula is C14H14BrNO4 and its molecular weight is 340.17 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 339.01062 g/mol and the complexity rating of the compound is 441. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
X-Ray Structural Analysis
Ethyl 2-(4-bromophenyl)-4-hydroxy-1-methyl-5-oxo-2,5-dihydro-1H-pyrrole-3-carboxylate has been used in the field of X-ray structural analysis. For instance, Ramazani et al. (2019) conducted a single crystal X-ray structure analysis of similar compounds, demonstrating the use of these compounds in understanding molecular geometries and hydrogen bonding patterns (Ramazani et al., 2019).
Chemistry of Iminofurans and Recyclization Reactions
In the area of organic synthesis and recyclization reactions, this compound plays a pivotal role. Shipilovskikh et al. (2014) explored its reaction with primary amines, leading to the formation of corresponding amino derivatives. This demonstrates its versatility in organic synthesis (Shipilovskikh et al., 2014).
Three-Component Reaction Synthesis
Kamalova et al. (2018) employed ethyl 1-aryl-4,5-dioxo-2-phenyl-4,5-dihydro-1H-pyrrole-3-carboxylates in a three-component reaction with tetronic acid, showcasing its application in multi-component synthetic processes (Kamalova et al., 2018).
Applications in Antibacterial Activity
One notable study by Toja et al. (1986) synthesized a series of compounds from ethyl 5-methyl(or 5H)-2-aminopyrrole-3-carboxylate, demonstrating antibacterial activity in vitro. This indicates the potential biomedical applications of these compounds (Toja et al., 1986).
Synthesis of Highly Substituted Pyrrolidinone Derivatives
Ahankar et al. (2021) developed an efficient method for synthesizing highly substituted pyrrolidinone derivatives, indicating its utility in the creation of complex organic compounds (Ahankar et al., 2021).
properties
IUPAC Name |
ethyl 2-(4-bromophenyl)-4-hydroxy-1-methyl-5-oxo-2H-pyrrole-3-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14BrNO4/c1-3-20-14(19)10-11(16(2)13(18)12(10)17)8-4-6-9(15)7-5-8/h4-7,11,17H,3H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRFHDBLPKKVBGV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C(=O)N(C1C2=CC=C(C=C2)Br)C)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14BrNO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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